Cas no 1415564-60-1 (Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1415564-60-1
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• MDL: MFCD18642722
• CID: 4595407
• PubChem ID: 78357946
• Update Time: 2025-05-24

Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• tert-butyl2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• AKOS037650824
• C13423
• EN300-6497215
• CS-15371
• 1415564-60-1
• CS-M0549
• Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate

• MDL： MFCD18642722
• Inchi： 1S/C11H20ClNO3/c1-10(2,3)16-9(15)13-6-4-5-11(13,7-12)8-14/h14H,4-8H2,1-3H3
• InChI Key： WCRYBJJGDDLNHW-UHFFFAOYSA-N
• SMILES： ClCC1(CO)CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.1131712g/mol
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 341.9±7.0 °C at 760 mmHg
• Flash Point: 160.6±18.2 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1415564-60-1)

Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate, with the CAS number 1415564-60-1, is a significant compound in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of both chloromethyl and hydroxymethyl functional groups, make it a versatile intermediate in synthetic chemistry and a valuable tool for exploring novel pharmacological pathways.

The compound's molecular structure consists of a pyrrolidine ring substituted with a tert-butyl group at the 1-position, a chloromethyl group at the 2-position, and a hydroxymethyl group also at the 2-position. This arrangement confers distinct reactivity and biological properties, making it particularly interesting for researchers studying enzyme inhibition, receptor binding, and other molecular interactions. The chloromethyl moiety, for instance, is known to participate in nucleophilic substitution reactions, allowing for further functionalization and derivatization of the molecule. Similarly, the hydroxymethyl group can engage in hydrogen bonding interactions, influencing the compound's solubility and binding affinity.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as scaffolds in drug discovery. Studies have demonstrated that modifications within the pyrrolidine core can significantly alter biological activity, making it a prime target for medicinal chemists. Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate has been explored in several contexts, including its potential as an intermediate in the synthesis of more complex molecules with therapeutic properties. Researchers have leveraged its reactivity to develop novel inhibitors targeting various disease-related enzymes and receptors.

One notable area of research involving this compound is its application in oncology. Pyrrolidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The tert-butyl group enhances metabolic stability, while the combination of chloromethyl and hydroxymethyl groups allows for selective binding to target proteins. Preclinical studies have indicated that derivatives of Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate exhibit potent activity against certain types of cancer cells, suggesting their potential as lead compounds for new anticancer therapies.

Beyond oncology, this compound has also been investigated for its potential in treating neurological disorders. The pyrrolidine scaffold is found in several neuroactive compounds, and modifications to this core structure can modulate neurotransmitter activity. Researchers have hypothesized that Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate could interact with specific receptors or enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Initial studies have shown encouraging results in cell culture models, paving the way for further exploration in animal models and eventually human trials.

The synthetic utility of Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate cannot be overstated. Its structural features provide multiple points for chemical modification, enabling researchers to tailor its properties for specific applications. For example, the chloromethyl group can be readily converted into other functional moieties such as alcohols or amines through nucleophilic substitution reactions. Similarly, the hydroxymethyl group offers opportunities for etherification or esterification, expanding its synthetic versatility.

In conclusion, Tert-butyl 2-(chloromethyl)-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 1415564-60-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic pathways involving this molecule, its importance in medicinal chemistry is likely to grow further.